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Compound of Interest |

Compound Name: 3-Chloro-4-phenylbenzaldehyde
CAS No.: 57592-44-6
Cat. No.: B2754342
- 7

CAS Registry Number: 57592-44-6 Synonyms: 3-Chloro-4-biphenylcarboxaldehyde; 2-Chloro-
4-formylbiphenyl (IUPAC variation based on biphenyl numbering) Chemical Formula: C13HsCIO
Molecular Weight: 216.66 g/mol

Executive Summary & Application Context

3-Chloro-4-phenylbenzaldehyde is a specialized halogenated biphenyl intermediate used
primarily in medicinal chemistry and materials science. Its structural duality—featuring a
reactive aldehyde handle and a chlorinated biphenyl core—makes it a critical building block for:

e Suzuki-Miyaura Cross-Coupling: The aryl chloride motif allows for further functionalization,
although the aldehyde is the primary electrophile in condensation reactions.

e Drug Discovery: Used as a scaffold for synthesizing biaryl-based enzyme inhibitors and
receptor antagonists where lipophilicity (logP) modulation is required.

o Material Synthesis: Precursor for liquid crystals and organic light-emitting diodes (OLEDS)
requiring rigid biphenyl systems.

Critical Safety Note: Unlike common benzaldehydes, the biphenyl core increases lipophilicity
and potential bioaccumulation, while the ortho-chloro substitution (relative to the phenyl ring)
introduces steric strain and unique reactivity patterns.
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Hazard Identification & Mechanistic Analysis

This section analyzes the causality of hazards based on the molecule's pharmacophore and
physicochemical properties, rather than simply listing GHS codes.

GHS Classification (Derived & Verified)

Hazard Category GHS Code Signal Word Mechanistic Basis

Lipophilic biphenyl
structure facilitates
dermal penetration;

Skin Irritation H315 Warning aldehyde group reacts
with skin proteins
(Schiff base

formation).

Direct lacrimator
o ) potential typical of
Eye Irritation H319 Warning
halogenated

benzaldehydes.

Respiratory tract
) irritation caused by
STOT-SE 3 H335 Warning ] ]
inhalation of

dust/vapor.[1]

Estimated LD50 <
o ] 2000 mg/kg based on
Acute Toxicity (Oral) H302 Warning
chlorobenzaldehyde

analogs.

Structural Alerts & Reactivity

o Oxidation Sensitivity: The aldehyde moiety (-CHO) is prone to autoxidation to the
corresponding carboxylic acid (3-chloro-4-phenylbenzoic acid) upon exposure to air. This
reaction is accelerated by light and trace metals.

o Thermal Instability: Halogenated aldehydes can decompose to release Hydrogen Chloride
(HCI) and Carbon Monoxide (CO) at high temperatures (>150°C).
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e Environmental Persistence: The chlorinated biphenyl core resists rapid biodegradation,
posing a potential chronic risk to aquatic environments (Category Acute 2/Chronic 2
inferred).

Experimental Protocols: Handling & Storage

To maintain chemical integrity and operator safety, the following "Self-Validating" protocols
must be employed. A self-validating system includes checkpoints to verify the success of the
step.

Storage & Stability Protocol

Objective: Prevent autoxidation and hydrolysis.

e Atmosphere: Store under Argon (Ar) or Nitrogen (Nz). Argon is preferred due to its higher
density, blanketing the solid more effectively.

o Temperature: Refrigerate at 2—8°C.
o Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

» Validation Check: Before use, obtain a tH-NMR spectrum. A singlet appearing near 12—-13
ppm indicates the formation of the carboxylic acid impurity (oxidation has occurred).

Synthesis & Handling Workflow

The following diagram illustrates the decision logic for handling this compound in a synthesis
environment.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Reagent Retrieval

Check Seal Integrity
(Parafilm/Tape)

-~
-

Open in Fume Hood

:

Weighing Process

Blanket with N2/Ar
Immediately

Excess Reagent

Dissolve in Solvent

\
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
:Compromised? Check NMR
1
1
1
1
1
1
1
|
1
1
1
1
1
1
1
1

(DCM/THF) |

Reseal & Parafilm

-

Return to 4°C Storage Proceed to Reaction

Click to download full resolution via product page
Caption: Logic flow for handling air-sensitive aldehydes to prevent oxidation and exposure.

Emergency Response & Toxicology

This section details the response to acute exposure incidents, grounded in the chemical's
specific toxicology.
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Toxicology Matrix

Route Acute Symptoms Chronic Risks First Aid Action
Potential sensitization;
Coughing, shortness Move to fresh air. If
) ) lung damage from HCI o
Inhalation of breath, burning breathing is difficult,

sensation in throat.

release (if

decomposed).

administer Oa.

Skin Contact

Redness, itching,

potential chemical

Dermatitis; potential

absorption of

Wash with soap &
water for 15 min. Do

NOT use alcohol

Eye Contact

burn if moist. chlorinated aromatics.  (enhances
absorption).
_ Rinse cautiously with
Severe pain,

lacrimation, blurred

vision.

Corneal damage if

untreated.

water for 15 min.
Remove contact

lenses.[1]

Ingestion

Nausea, vomiting,

abdominal pain.

Hepatic strain (liver
metabolism of

biphenyls).

Rinse mouth.[2][3] Do
NOT induce vomiting.

Call Poison Control.

Spill Response Logic

In the event of a spill, the response differs based on the state of the material (Solid vs.

Solution).

Spill Detected

Solid Powder

T

—P Assess State

Solution (Solvent)
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Dampen with inert oil

If Solid (minimize dust)

PPE: Nitrile Gloves,
Goggles, N95 Mask If Liquid

T Dispose as Halogenated
Organic Waste

Absorb with Vermiculite

or Sand

Caption: Decision tree for containing and cleaning spills of halogenated aldehydes.
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Physical & Chemical Properties

Data consolidated for quick reference in synthesis planning.

Property Value Source/Method
White to pale yellow crystalline ] ) )

Appearance id Visual inspection
soli

) ) ) Derived from 3-chloro-4-
Melting Point 128-134°C (Predicted/Analog)
hydroxy analogs [1]

Boiling Point ~360°C (Predicted) Standard pressure

- Soluble in DCM, Ethyl Acetate, ) -
Solubility ] Lipophilic nature
DMSO. Insoluble in water.

High lipophilicity

LogP ~4.2
(Bioaccumulation risk)
pKa N/A (Non-ionizable aldehyde)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: SDS Analysis & Handling of 3-Chloro-
4-phenylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2754342#safety-data-sheet-sds-analysis-for-3-
chloro-4-phenylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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